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Compound of Interest

Ethyl 6-amino-1H-indole-7-
Compound Name:
carboxylate

Cat. No.: B069038

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 6-amino-1H-indole-7-carboxylate is a heterocyclic organic compound that serves as a
versatile building block in medicinal chemistry and drug discovery. Its indole scaffold is a
privileged structure in numerous biologically active compounds. This technical guide provides a
comprehensive overview of the storage, handling, and potential applications of Ethyl 6-amino-
1H-indole-7-carboxylate, complete with safety information and a representative synthetic
protocol.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 6-amino-1H-indole-7-carboxylate
is presented in the table below.
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Property Value Source
CAS Number 174311-79-6 [1]
Molecular Formula C11H12N202 [1]
Molecular Weight 204.23 g/mol [1]
Not explicitly stated, but
Appearance related compounds are often
solids.
Favorable solubility
characteristics are mentioned,
Solubility though specific solvents and
concentrations are not
detailed.[1]
- Stable under recommended
Stability

storage conditions.[1]

Storage and Handling

Proper storage and handling are crucial for maintaining the integrity and safety of Ethyl 6-

amino-1H-indole-7-carboxylate.

Storage Conditions:

The compound should be stored at 0-8°C.[1]

Handling Precautions:

Based on available safety data for similar compounds, the following handling precautions are

recommended. A full Safety Data Sheet (SDS) should be consulted before use.
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Hazard Statement Precautionary Statement

Wash skin thoroughly after handling. Do not eat,
drink or smoke when using this product. IF
SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell. Rinse mouth.

Harmful if swallowed.

Wear eye protection/face protection. IF IN
EYES: Rinse cautiously with water for several

Causes serious eye damage. minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.

Avoid breathing
May cause respiratory irritation. dust/fume/gas/mist/vapors/spray. Use only
outdoors or in a well-ventilated area.

o Wash hands thoroughly after handling. Wear
Causes skin irritation. _
protective gloves.

Applications in Research and Drug Development

Ethyl 6-amino-1H-indole-7-carboxylate is a valuable intermediate in the synthesis of a wide
range of molecules with potential therapeutic applications.[1]

e Pharmaceutical Development: It serves as a key building block for the synthesis of
pharmaceutical agents, with potential applications in treating neurological disorders, cancer,
and inflammation.[1]

» Biochemical Research: The compound is utilized in studies related to enzyme inhibition and
protein interactions, aiding in the elucidation of metabolic pathways.[1]

» Organic Synthesis: Its reactive amine and ester functionalities, coupled with the indole core,
make it a versatile reagent for the construction of complex organic molecules.[1]

e Fluorescent Probes and Diagnostics: The indole structure is a known fluorophore, and this
compound can be used in the synthesis of fluorescent probes and diagnostic agents for
biological imaging.[1]
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Experimental Protocols

While specific, detailed experimental protocols for the direct use of Ethyl 6-amino-1H-indole-
7-carboxylate are not readily available in the public domain, a representative synthetic
protocol for a structurally similar compound, ethyl 5-amino-1H-indole-1-carboxylate, is provided
below to illustrate the potential synthetic manipulations involving such molecules.

Representative Synthesis of an N-Acyl Aminoindole
Carboxylate

Disclaimer: This is a generalized protocol based on the synthesis of a related compound and
should be adapted and optimized for Ethyl 6-amino-1H-indole-7-carboxylate by a qualified
chemist.

Objective: To acylate the amino group of an aminoindole ester.

Materials:

Ethyl 6-amino-1H-indole-7-carboxylate

e Anhydrous Tetrahydrofuran (THF)

o Triethylamine (EtsN)

o Ethyl Chloroformate

e 1N Hydrochloric Acid (HCI)

o Ethyl Acetate

o Saturated aqueous Sodium Chloride (brine)
¢ Anhydrous Sodium Sulfate (Na2S0a)

« Silica gel for flash chromatography

e Dichloromethane (DCM)
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e Methanol (MeOH)

Procedure:

e Dissolve Ethyl 6-amino-1H-indole-7-carboxylate in anhydrous THF.
e Add triethylamine to the solution.

» Cool the reaction mixture to 0°C in an ice bath.

e Add ethyl chloroformate dropwise to the cooled solution.

 Allow the reaction to proceed for several hours, monitoring by Thin Layer Chromatography
(TLC).

e Upon completion, dilute the reaction mixture with 1N HCI.
o Extract the product with ethyl acetate.

» Wash the organic layer sequentially with 1N HCI, water, and saturated aqueous sodium
chloride.

» Dry the organic phase over anhydrous sodium sulfate.
» Concentrate the solution under reduced pressure to obtain the crude product.

» Purify the crude product by flash chromatography on silica gel, using a gradient of methanol
in dichloromethane as the eluent.

Logical Workflow

The following diagram illustrates a general workflow for the utilization of a building block like
Ethyl 6-amino-1H-indole-7-carboxylate in a drug discovery program.
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Caption: General workflow for utilizing a chemical building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b069038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

